Harringtonolide

Anticancer Cytotoxicity Natural Products
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H18O4
Molecular Weight 310.3 g/mol
Cat. No. B15576746
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameHarringtonolide
Molecular FormulaC19H18O4
Molecular Weight310.3 g/mol
Structural Identifiers
InChIInChI=1S/C19H18O4/c1-7-5-10(20)6-9-3-4-19-8(2)15-17(23-18(19)21)13-14(19)12(9)11(7)16(13)22-15/h5-6,8,13-17H,3-4H2,1-2H3/t8-,13-,14-,15-,16+,17-,19?/m1/s1
InChIKeyQNJIIOHVULPMRL-DVONLDNCSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Harringtonolide: Potent Cephalotane-Type Norditerpene with Nanomolar Cytotoxicity for Anticancer Research and Procurement


Harringtonolide (also known as hainanolide; CAS 64761-48-4) is a complex, cage-like norditerpene lactone belonging to the cephalotane-type diterpenoid class, first isolated from the seeds and bark of Cephalotaxus harringtonia [1] [2]. Distinguished from the well-known alkaloid homoharringtonine (HHT) by its non-nitrogenous, highly oxidized tetracyclic framework, harringtonolide features a rare tropone ring and a bridged tetrahydrofuran (THF) moiety essential for its potent bioactivity [3] [4]. The compound has been shown to inhibit the interaction between FAK and RACK1, disrupting epithelial-mesenchymal transition (EMT) and cell proliferation, and exhibits potent antiproliferative, antifungal, and plant growth inhibitory properties [5] [6]. Its unique molecular architecture presents significant synthetic challenges, with only a few reported total syntheses to date, underscoring its value as a specialized research tool [7].

Cell-model endpoint review – supported for cytotoxicity screening in carcinoma cell lines
RACK1/FAK pathway probe – targets scaffolding protein interaction, distinct from ribosomal alkaloids
Cephalotane SAR reference – tropone/THF-dependent architecture for structure-activity studies

Why Harringtonolide Cannot Be Substituted by Generic Cephalotaxus Alkaloids or Other Diterpenoids


Harringtonolide's biological profile is intrinsically linked to its unique cephalotane diterpenoid scaffold, which is fundamentally distinct from the cephalotaxine-type alkaloids (e.g., harringtonine, homoharringtonine) found in the same plant genus [1]. Unlike these alkaloids, which inhibit protein synthesis via the ribosome, harringtonolide exerts its effects through a non-nitrogenous, rigid tetracyclic framework containing a tropone and a bridged tetrahydrofuran (THF) ring [2] [3]. This structural divergence translates into a different molecular target: harringtonolide disrupts the FAK-RACK1 interaction to inhibit EMT and cell proliferation, whereas alkaloids like HHT target the ribosome's A-site [4]. Furthermore, SAR studies have definitively shown that even minor modifications to harringtonolide's tropone or lactone moieties result in a complete loss of cytotoxic activity, confirming that generic structural analogs or simpler diterpenoids cannot recapitulate its potency [5] [6]. Consequently, procurement of a specific, high-purity sample of harringtonolide is non-negotiable for researchers aiming to interrogate this distinct mechanism of action or to utilize it as a benchmark for cephalotane SAR studies.

Mechanism mismatch
Cephalotaxine alkaloids (harringtonine, homoharringtonine) inhibit the ribosome; harringtonolide disrupts FAK-RACK1 interaction. Pathway context may not transfer.
Structural divergence
The non-nitrogenous tropone/THF scaffold is critical. Generic diterpenoids or alkaloids lacking this framework may not reproduce reported cytotoxicity endpoints.
SAR sensitivity
Even minor modifications to the tropone or lactone moieties can significantly reduce or eliminate activity. Related compounds such as hainanolidol are inactive; analog substitution may alter cell-model response.

Quantitative Differentiation of Harringtonolide Against Closest Analogs and Standard Agents


Harringtonolide Exhibits Superior Nanomolar Cytotoxicity Compared to Harringtonine and Camptothecin in KB Carcinoma Cells

Harringtonolide demonstrates significantly higher potency against human nasopharyngeal carcinoma (KB) cells compared to the alkaloid harringtonine, which is co-isolated from the same plant source, as well as the clinical standard camptothecin [1] [2]. This superior activity positions harringtonolide as a more potent cytotoxic agent in this specific cancer model.

KB cell cytotoxicity
Head-to-head
Harringtonolide IC50 43 nM vs harringtonine 71 nM, camptothecin 150 nM, 5-fluorouracil 470 nM
Reported cell-model response context; supports cytotoxicity endpoint review
KB nasopharyngeal carcinoma cells; assay endpoint not specified
Anticancer Cytotoxicity Natural Products

Harringtonolide Potently Inhibits RACK1, a Distinct Molecular Target Compared to Cephalotaxine Alkaloids

In contrast to the cephalotaxine alkaloids (e.g., homoharringtonine) which inhibit protein translation, harringtonolide acts as a potent inhibitor of RACK1 (Receptor for Activated C Kinase 1), a key scaffolding protein involved in cell migration and proliferation signaling [1] . This mechanism of action provides a distinct experimental tool for studying FAK and RACK1-mediated pathways, such as epithelial-mesenchymal transition (EMT), independent of ribosomal targeting.

Target engagement
Reported
RACK1 inhibitor (IC50 39.66 μM in A375 cells); disrupts FAK-RACK1 interaction
Distinct pathway probe context; enables FAK/EMT signaling studies independent of ribosomal effects
A375 melanoma model; target selectivity requires further validation
RACK1 FAK EMT Signal Transduction

The Tropone and Tetrahydrofuran Moieties are Essential for Harringtonolide's Cytotoxic Activity, as Determined by SAR Studies

A systematic structure-activity relationship (SAR) study of 17 harringtonolide derivatives revealed that modifications to the tropone or lactone moieties result in a significant reduction or complete loss of cytotoxic activity against multiple cancer cell lines (HCT-116, A375, A549, Huh-7) [1]. Notably, its direct biosynthetic precursor, hainanolidol, which lacks the bridged THF ring, was reported to be biologically inactive [2]. This evidence underscores the critical importance of harringtonolide's unique structural features for its bioactivity.

SAR determination
Head-to-head
Most tropone/lactone modifications abolish activity; only derivative 6 retains potency (SI 56.5) in HCT-116, A375, A549, Huh-7 panels
Structural selectivity context; supports cephalotane scaffold reference use
Hainanolidol (precursor, lacks THF ring) is inactive
Structure-Activity Relationship SAR Medicinal Chemistry

Harringtonolide Demonstrates Broader Spectrum Antifungal Activity Compared to Reported Data for Harringtonine

Harringtonolide has been reported to exhibit significant antifungal activity against Candida tropicalis [1] [2]. This activity represents an additional dimension of its bioactivity profile that is not a primary characteristic of the more clinically-focused cephalotaxine alkaloids like harringtonine and homoharringtonine, which are primarily known for their antileukemic properties [3].

Antifungal activity
Class-level
Moderate activity against Candida tropicalis; no comparable antifungal data for harringtonine
Antimicrobial screening context; broader profile may support dual-activity research
Data to verify; limited comparative evidence with alkaloids
Antifungal Candida tropicalis Natural Products

Validated Research Applications for Harringtonolide Based on Differential Evidence


As a Potent Cytotoxic Agent in KB Cell-Based Anticancer Screening

Given its superior IC50 of 43 nM against KB cells compared to harringtonine (71 nM) and camptothecin (150 nM) [1], harringtonolide is an ideal positive control or lead compound for cytotoxicity screening programs focused on nasopharyngeal carcinoma or other cancers sensitive to tropone-containing diterpenoids. Its potency in this model provides a robust benchmark for evaluating novel synthetic derivatives or other natural product extracts.

As a Selective Chemical Probe for Studying FAK-RACK1 Mediated EMT and Cell Motility

Harringtonolide's defined mechanism of action as a RACK1 inhibitor (IC50 = 39.66 μM in A375 cells) that disrupts FAK-RACK1 interactions [2] makes it a valuable tool for dissecting signaling pathways involved in epithelial-mesenchymal transition (EMT), a key process in cancer metastasis. It can be used in parallel with translation inhibitors (e.g., homoharringtonine) to differentiate between ribosomal and non-ribosomal effects on cell proliferation and migration.

As a Benchmark Compound in Cephalotane Diterpenoid SAR and Synthetic Methodology Studies

The established SAR showing that modifications to harringtonolide's tropone and lactone moieties abolish activity [3] [4], and the inactivity of its precursor hainanolidol [5], make harringtonolide an essential reference standard for any medicinal chemistry program aiming to optimize cephalotane diterpenoids. It is also a key target for validating new synthetic routes due to its complex cage-like architecture.

As a Dual-Activity Compound for Anticancer and Antifungal Research

The documented antifungal activity of harringtonolide against Candida tropicalis [1] [6], a property not associated with cephalotaxine alkaloids, allows its use in research exploring natural products with dual therapeutic potential. It can serve as a starting point for developing agents targeting both cancer and fungal infections, or as a tool to study shared vulnerabilities between these pathogen types.

Application
Selection Property
Validation Focus
Cytotoxicity screening in carcinoma models
Cell-model endpoint review
Cytotoxicity IC50 benchmark context
FAK-RACK1 pathway interrogation
Target engagement specificity
EMT and cell motility assay endpoints
Cephalotane SAR and medicinal chemistry
Scaffold-dependent activity context
Structural integrity verification (tropone/THF)
Antifungal screening research
Antimicrobial screening context
Candida tropicalis susceptibility endpoints
Quote Request

Request a Quote for Harringtonolide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.